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Compound of Interest

Compound Name:
5-(2-Furyl)isoxazole-3-carboxylic

acid

Cat. No.: B1299334 Get Quote

Essential Safety and Handling Guide for 5-(2-
Furyl)isoxazole-3-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 5-(2-Furyl)isoxazole-3-carboxylic acid. Adherence to these protocols is essential

for ensuring laboratory safety and regulatory compliance. The following procedures are based

on general guidelines for handling similar chemical compounds, including isoxazole and

carboxylic acid derivatives.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

personal safety. The following table summarizes the required PPE for handling 5-(2-
Furyl)isoxazole-3-carboxylic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1299334?utm_src=pdf-interest
https://www.benchchem.com/product/b1299334?utm_src=pdf-body
https://www.benchchem.com/product/b1299334?utm_src=pdf-body
https://www.benchchem.com/product/b1299334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles that

comply with OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1]

Face Shield

To be used in addition to

goggles when there is a

significant splash risk.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended.[2] Always

inspect gloves for tears or

punctures before use and

change them regularly or

immediately if contaminated.[3]

Body Protection Laboratory Coat

A long-sleeved, flame-resistant

lab coat should be worn to

protect against chemical

splashes.[2]

Protective Clothing

Consider additional protective

clothing, such as an apron or

coveralls, for larger quantities

or when there is a higher risk

of exposure.[4]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if working

in an area with poor ventilation

or if dust or aerosols may be

generated.[1]
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Foot Protection Closed-Toe Shoes

Sturdy, closed-toe shoes are

required in all laboratory

settings where chemicals are

handled.[5]

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Engineering Controls: Always handle 5-(2-Furyl)isoxazole-3-carboxylic acid in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[2]

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory.[6] Wash hands

thoroughly with soap and water after handling the chemical, even if gloves were worn.[6]

Preventing Contamination: Avoid contact with skin and eyes.[7] Do not generate dust or

aerosols. Use non-sparking tools and take precautionary measures against static discharge.

[1]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

place, away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan:

All waste containing 5-(2-Furyl)isoxazole-3-carboxylic acid should be treated as hazardous

chemical waste.

Waste Segregation: Segregate waste at the source. Do not mix with non-hazardous waste.

Container Labeling: Collect chemical waste in a designated, properly labeled, and sealed

container. The label should clearly indicate the contents ("Hazardous Waste: 5-(2-
Furyl)isoxazole-3-carboxylic acid") and the associated hazards.

Disposal: Dispose of the chemical waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company, in accordance with all
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local, state, and federal regulations. Do not dispose of it down the drain or in the regular

trash.

Workflow for Handling 5-(2-Furyl)isoxazole-3-
carboxylic acid
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Caption: Workflow for the safe handling and disposal of 5-(2-Furyl)isoxazole-3-carboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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